Cas no 91569-21-0 (Methyl 1-aminonaphthalene-3-carboxylate)

• Product name: Methyl 1-aminonaphthalene-3-carboxylate
• CAS No: 91569-21-0
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 4935538
• PubChem ID: 23423650

Methyl 1-aminonaphthalene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-aminonaphthalene-3-carboxylate
• 1-AMINONAPHTHALENE-3-CARBOXYLIC ACID METHYL ESTER
• F74108
• naphthalene, 1-amino-3-methoxycarbonyl-
• Methyl 4-amino-2-naphthoate
• MFCD18414883
• EN300-694988
• 1-AMINONAPHTHALENE-3-CARBOXYLICACIDMETHYLESTER
• methyl 4-aminonaphthalene-2-carboxylate
• 91569-21-0

• Inchi： 1S/C12H11NO2/c1-15-12(14)9-6-8-4-2-3-5-10(8)11(13)7-9/h2-7H,13H2,1H3
• InChI Key： ITAMEXWVHLBNFG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=C2C=CC=CC2=C1)N)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3

Additional information on Methyl 1-aminonaphthalene-3-carboxylate

Methyl 1-aminonaphthalene-3-carboxylate (CAS No. 91569-21-0): Properties, Applications, and Market Insights

Methyl 1-aminonaphthalene-3-carboxylate (CAS No. 91569-21-0) is a specialized organic compound with a unique molecular structure that combines an aminonaphthalene core with a carboxylate ester functional group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "Methyl 1-aminonaphthalene-3-carboxylate synthesis," "91569-21-0 applications," and "aminonaphthalene derivatives," highlighting its growing importance in scientific and industrial communities.

The chemical structure of Methyl 1-aminonaphthalene-3-carboxylate features a naphthalene ring system substituted with an amino group at the 1-position and a methyl ester at the 3-position. This arrangement imparts distinct physicochemical properties, including moderate solubility in organic solvents and characteristic fluorescence properties that make it valuable for optical materials development. Recent studies have explored its potential in organic electronics, particularly as a building block for OLED materials, responding to the increasing demand for energy-efficient display technologies.

In pharmaceutical research, Methyl 1-aminonaphthalene-3-carboxylate serves as a key intermediate for the synthesis of various bioactive molecules. Its naphthalene scaffold is particularly valuable in drug discovery, as evidenced by the rising number of patents referencing this compound. The pharmaceutical industry's growing interest in small molecule therapeutics has driven demand for specialized intermediates like 91569-21-0, with researchers frequently investigating its "structure-activity relationships" and "medicinal chemistry applications."

The compound's synthesis typically involves multi-step organic transformations starting from commercially available naphthalene derivatives. Recent advancements in green chemistry approaches have focused on optimizing the production process to reduce environmental impact, addressing the chemical industry's increasing emphasis on sustainable manufacturing. These developments align with current trends in "green synthesis of specialty chemicals" and "eco-friendly chemical production," which are among the top searched terms in chemical databases.

Analytical characterization of Methyl 1-aminonaphthalene-3-carboxylate employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound typically appears as a crystalline solid with defined melting point characteristics, and its purity is crucial for research applications. Quality control protocols have become increasingly stringent, reflecting the industry's focus on "high-purity chemical standards" and "analytical method validation" - topics that frequently appear in scientific literature searches.

Market analysis indicates steady growth in demand for Methyl 1-aminonaphthalene-3-carboxylate, particularly from the Asia-Pacific region where pharmaceutical and electronics manufacturing are expanding rapidly. Suppliers and manufacturers are responding to inquiries about "91569-21-0 price trends" and "bulk availability," suggesting robust commercial interest. The compound's niche applications in advanced materials and specialty chemicals have positioned it as a valuable product in the fine chemicals market.

Safety considerations for handling Methyl 1-aminonaphthalene-3-carboxylate follow standard laboratory practices for organic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment and ventilation systems are recommended during handling. These precautions align with the broader industry movement toward "laboratory safety best practices" and "chemical handling protocols," which remain perennially important topics for researchers and technicians.

Future research directions for Methyl 1-aminonaphthalene-3-carboxylate may explore its potential in emerging fields such as metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), where its molecular structure could serve as a building block for novel porous materials. The scientific community's growing interest in "functional organic materials" and "molecular engineering" suggests these applications could drive further investigation into this versatile compound.

In conclusion, Methyl 1-aminonaphthalene-3-carboxylate (CAS No. 91569-21-0) represents an important intermediate in modern chemical research and industrial applications. Its diverse utility across multiple sectors, combined with ongoing developments in synthesis and applications, ensures its continued relevance in scientific and commercial contexts. As research into naphthalene-based compounds advances, this particular derivative is likely to maintain its position as a valuable tool for chemists and materials scientists worldwide.